N-(2,5-dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-(2,5-dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H23NO4/c1-13-6-7-14(2)16(10-13)21-19(22)9-8-15-11-17(23-3)20(25-5)18(12-15)24-4/h6-12H,1-5H3,(H,21,22)/b9-8+
• InChI Key: IFNWUHVHDRVEGS-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C=CC2=CC(=C(C(=C2)OC)OC)OC
• Isomeric SMILES: CC1=CC(=C(C=C1)C)NC(=O)/C=C/C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

N-(2,5-dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide, also known as DMTA, is a chemical compound that has been studied for its potential applications in scientific research. DMTA belongs to the class of acrylamide derivatives and has been found to possess interesting biological properties that make it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide is not fully understood. However, it has been suggested that its biological activities may be attributed to its ability to modulate various signaling pathways involved in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to modulate various biochemical and physiological processes in the body. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, reduce oxidative stress, and induce apoptosis in cancer cells. This compound has also been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide. One potential area of investigation is its use in the treatment of neurodegenerative diseases. Another potential area of research is the development of this compound derivatives with improved biological activities. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential applications in various fields of scientific research.

Scientific Research Applications

N-(2,5-dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor activities. This compound has also been shown to possess neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.